Cas no 75653-01-9 (2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide)

2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide structure
75653-01-9 structure
Product name:2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide
CAS No:75653-01-9
MF:C17H16N2O2F2
MW:318.31794
CID:1774668
PubChem ID:156357

2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-difluoro-N-[(4-propylphenyl)carbamoyl]benzamide
    • DTXSID20226568
    • 75653-01-9
    • Benzamide, 2,6-difluoro-N-(((4-propylphenyl)amino)carbonyl)-
    • Inchi: InChI=1S/C17H16F2N2O2/c1-2-4-11-7-9-12(10-8-11)20-17(23)21-16(22)15-13(18)5-3-6-14(15)19/h3,5-10H,2,4H2,1H3,(H2,20,21,22,23)
    • InChI Key: ZXKOQBKAKKIITB-UHFFFAOYSA-N
    • SMILES: CCCC1=CC=C(C=C1)NC(=O)NC(=O)C2=C(C=CC=C2F)F

Computed Properties

  • Exact Mass: 318.11798408g/mol
  • Monoisotopic Mass: 318.11798408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 58.2Ų

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